5-cyclopropyl-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H22N2O4/c1-12-2-4-14(5-3-12)17(23-9-8-21)11-19-18(22)15-10-16(24-20-15)13-6-7-13/h2-5,10,13,17,21H,6-9,11H2,1H3,(H,19,22)
• InChI Key: QGPUTTZNVQGKIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=NOC(=C2)C3CC3)OCCO
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

5-cyclopropyl-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)isoxazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as CPI-455 and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future research directions.

Scientific Research Applications

Controlled-Release Formulations

5-cyclopropyl-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)isoxazole-3-carboxamide has applications in controlled-release formulations. Compounds similar in structure have been used in the development of chemically controlled-release formulations of fungicides like Hymexazol. These formulations can release active agents in controlled amounts through hydrolysis, making them potentially useful in agriculture and pharmaceuticals (Tai, Liu, Yongjia, & Si, 2002).

Synthesis of Novel Compounds

Research has been conducted on synthesizing novel compounds involving structures related to this compound. These compounds are used in various chemical reactions to create new chemical entities with potential applications in medicinal chemistry and drug development (Dicker, Shipman, & Suschitzky, 1984).

Herbicidal Activity

Compounds structurally similar to this compound have been designed and synthesized for herbicidal activity. Such compounds have shown significant inhibition against certain weeds, suggesting potential applications in the development of new herbicides (Sun, Ji, Wei, & Ji, 2020).

Anticancer Activity

Similar isoxazole-carboxamide derivatives have been synthesized and evaluated for their anticancer activities. Some of these compounds have shown significant cytotoxicity against human cancer cell lines, indicating potential applications in the development of new anticancer drugs (Saeedi, Hashemi, Mahdavi, et al., 2020).

Antimicrobial and Antioxidant Properties

Isoxazole derivatives have been studied for their antimicrobial and antioxidant activities. Compounds with structural similarities have demonstrated significant activity against various bacterial and fungal strains and exhibited antioxidant potential, suggesting their utility in developing new antimicrobial and antioxidant agents (Raghavendra, Renuka, Kameshwar, et al., 2016).